Cas no 34806-22-9 (Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-diphenyl-)

• Product Name: Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-diphenyl-
• CAS No: 34806-22-9
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 319286
• PubChem ID: 286653
• Update Time: 2025-04-19

Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]oxazol-5(6H)-one,2,3-dihydro-6,6-diphenyl-
• 6,6-diphenyl-2,3-dihydroimidazo[2,1-b][1,3]oxazol-5-one
• 2,3-Dihydro-6,6-diphenylimidazo< 2,1-b> oxazol-5(6H)-on
• 2,3-Dihydro-6,6-Diphenylimidazo< 2,1-b> -oxazol-5(6H)on
• 6,6-diphenyl-2,3-dihydro-6H-imidazo[2,1-b]oxazol-5-one
• 6,6-diphenyl-2,3-dihydroimidazo[2,1-b][1,3]oxazol-5(6h)-one
• AC1L65OL
• AC1Q6G0J
• AG-J-82479
• AR-1H0279
• CTK4H3059
• NSC145179
• DTXSID10301656
• NSC-145179
• SCHEMBL11842468
• 34806-22-9
• 6,6-Diphenyl-2,3-dihydroimidazo[2,1-b]oxazol-5(6H)-one

• Inchi： 1S/C17H14N2O2/c20-15-17(13-7-3-1-4-8-13,14-9-5-2-6-10-14)18-16-19(15)11-12-21-16/h1-10H,11-12H2
• InChI Key： FEJOCALOHMRDTL-UHFFFAOYSA-N
• SMILES： O1CCN2C1=NC(C1C=CC=CC=1)(C1C=CC=CC=1)C2=O

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9